Cas no 1806489-09-7 (7-Chlorobenzo[d]oxazole-2-carboxamide)

• Product Name: 7-Chlorobenzo[d]oxazole-2-carboxamide
• CAS No: 1806489-09-7
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 4818071
• Update Time: 2023-08-19

7-Chlorobenzo[d]oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-Chlorobenzo[d]oxazole-2-carboxamide

• Inchi： 1S/C8H5ClN2O2/c9-4-2-1-3-5-6(4)13-8(11-5)7(10)12/h1-3H,(H2,10,12)
• InChI Key： OXIJOHDWHHONEX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC(C(N)=O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.6
• Topological Polar Surface Area: 69.1